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Compound of Interest |

Compound Name: 2-Methoxycyclohexan-1-ol
CAS No.: 2979-24-0
Cat. No.: B1594287
- 7

Introduction & Significance

cis-2-Methoxycyclohexan-1-ol (CAS: 7429-41-6) is a critical vicinal ether-alcohol often used
as a model system for studying intramolecular hydrogen bonding (IAHB) in cyclic systems.
Unlike its trans diastereomer, the cis isomer possesses a unique conformational landscape
defined by the obligatory axial-equatorial relationship of its substituents. This structural
constraint significantly influences its boiling point, density, and spectral properties, making it a
valuable probe in physical organic chemistry and a versatile chiral building block in drug
development.

Chemical Identification & Constants

The following data represents the isolated cis isomer. Note that commercial "2-
methoxycyclohexanol” is often a mixture of cis and trans isomers; the values below are specific
to the pure cis form.

Nomenclature & Identifiers
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Identifier

Value

IUPAC Name

cis-2-Methoxycyclohexan-1-ol

CAS Registry Number

7429-41-6 (Specific for cis)

Generic CAS

2979-24-0 (Mixture/Unspecified)

SMILES

CO[C@@H]1CCCC[C@H]10 (Relative

stereochemistry)

Molecular Formula

C7H1402

Molecular Weight

130.185 g/mol

Physical Constants

Property Value Conditions / Notes
Boiling Point 181.5°C @ 760 mmHg [1]
Density 1.015 g/cm3 @ 20 °C[1]
Refractive Index 1.4605 1]
Appearance Colorless Viscous Liquid Hygroscopic
Soluble in alcohols, ether, ) N )

- ] ) Lipophilic character dominates

Solubility chloroform; Slightly soluble in

due to internal H-bond
water

Technical Note: The cis isomer generally exhibits a slightly lower boiling point than expected for

a di-polar molecule of this mass due to intramolecular hydrogen bonding, which reduces the

effective surface area for intermolecular interactions compared to the trans isomer (where the

diequatorial conformer allows for stronger intermolecular networking).
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Conformational Analysis & Thermodynamics

The physicochemical behavior of cis-2-methoxycyclohexan-1-ol is governed by its chair
conformations. In the cis-1,2-disubstituted system, one substituent must be axial (

) and the other equatorial (
).
The Equilibrium

Two chair conformers exist in equilibrium:

e Conformer A: OH (axial) / OMe (equatorial)

o Conformer B: OH (equatorial) / OMe (axial)

Both conformers place the oxygen atoms in a gauche relationship (dihedral angle

), facilitating the formation of an Intramolecular Hydrogen Bond (IAHB) between the hydroxyl
proton and the ether oxygen.

 Stabilization: The IAHB stabilizes the molecule by approximately 2—3 kcal/mol compared to
non-bonded conformers.

o Spectral Signature: This internal bond results in a characteristic shift in the O-H stretching
frequency in IR spectroscopy (typically sharp, non-concentration dependent peak around
3550-3590 cm~1) and a deshielding effect in

H-NMR.

Diagram: Conformational Dynamics

The following diagram illustrates the equilibrium and the stabilizing IAHB interaction.
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Thermodynamic Factors

interaction required for H-Bonding.
Steric bulk of OMe vs OH dictates
minor population differences.
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Caption: Conformational equilibrium of cis-2-methoxycyclohexan-1-ol. Both chairs facilitate
intramolecular hydrogen bonding.

Synthesis & Separation Methodologies

Obtaining pure cis-2-methoxycyclohexan-1-ol requires specific synthetic strategies, as
thermodynamic control often favors the trans isomer.

Method A: Electrocatalytic Hydrogenation (High
Selectivity)

Recent advances utilize electrocatalytic hydrogenation (ECH) of guaiacol (2-methoxyphenol) to
achieve high cis selectivity.

o Catalyst: PtRhAu ternary alloys or Rh-based catalysts.

e Mechanism: The aromatic ring adsorbs flat onto the catalyst surface. Hydrogen addition
occurs from the bottom face, forcing the resulting substituents (

and
) to remain on the same side (cis).

o Selectivity: Up to 99% cis selectivity has been reported [2, 3].[1]
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Method B: Reduction of 2-Methoxycyclohexanone

Standard reduction with metal hydrides yields a mixture of diastereomers.
e Reagent: Lithium Aluminum Hydride (

) or Sodium Borohydride (
).

e Outcome: Kinetic control typically yields a mixture where the hydride attacks from the less
hindered axial face, but the product ratio is solvent-dependent.

 Purification: The cis and trans isomers can be separated via fractional distillation (due to the
~15°C boiling point difference) or preparative GC.

Diagram: Synthesis Workflow
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Caption: Comparison of synthetic routes. Electrocatalytic hydrogenation offers superior
stereoselectivity for the cis isomer.

Experimental Validation Protocol

To verify the identity and purity of the cis isomer in the lab, use the following protocol:
» Refractive Index Check: Measure

. Avalue close to 1.4605 indicates the cis form (or a specific mixture). The trans isomer
typically has a slightly lower index.

» IR Spectroscopy: Look for the sharp intramolecular H-bond peak at ~3560 cm~1 in dilute

. This peak should remain sharp upon dilution, confirming the bond is intramolecular
(characteristic of cis).

e Gas Chromatography: Use a polar capillary column (e.g., PEG/Wax). The cis isomer, being
more compact and having an internal H-bond, typically elutes before the trans isomer (which
interacts more strongly with the polar stationary phase due to exposed polar groups).

References

» Beilstein VI-740; The Preparation, Properties, Chemical Behavior, and Identification of
Organic Chlorine Compounds (Referenced physical constants: BP, Density, RI).

o Selective electrocatalytic hydrogenation of bio-oil to oxygenated chemicals.SciSpace.
(2021). High selectivity synthesis using PtRhAu.

o Selective Conversion of Cyclohexene to 2-Methoxycyclohexanol.ResearchGate. (2021).
Catalytic pathways and selectivity.[1][2]

o Conformational Analysis of 2-Substituted Cyclohexanols.PubChem/NIH. (General
conformational data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. scispace.com [scispace.com]

e 2.US20150008139A1 - Electrocatalytic Hydrogenation and Hydrodeoxygenation of
Oxygenated and Unsaturated Organic Compounds - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Comprehensive Physical & Chemical Profile: cis-2-
Methoxycyclohexan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594287#cis-2-methoxycyclohexan-1-ol-physical-
constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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